Cas no 618110-19-3 (3-4-(benzyloxy)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: 3-4-(benzyloxy)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 618110-19-3
• MF: C₂₁H₂₅NO₅
• MW: 371.426906347275
• CID: 5854747
• PubChem ID: 2756774
• Update Time: 2025-06-27

3-4-(benzyloxy)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS007930165
• 3-[4-(benzyloxy)phenyl]-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 3-(4-(benzyloxy)phenyl)-3-(tert-butoxycarbonylamino)propanoic acid
• SCHEMBL13802917
• 618110-19-3
• AKOS025213844
• 3-(Boc-amino)-3-(4-benzyloxyphenyl)propionic acid
• EN300-1284513
• 3-N-Boc-3-(4-benzyloxyphenyl)propionic acid
• 3-4-(benzyloxy)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid

• Inchi： 1S/C21H25NO5/c1-21(2,3)27-20(25)22-18(13-19(23)24)16-9-11-17(12-10-16)26-14-15-7-5-4-6-8-15/h4-12,18H,13-14H2,1-3H3,(H,22,25)(H,23,24)
• InChI Key： MMCZTLOPEDASPR-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1C=CC(=CC=1)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 371.17327290g/mol
• Monoisotopic Mass: 371.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-4-(benzyloxy)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid

3-4-(Benzyloxy)phenyl-3-{(tert-butoxy)carbonylamino}propanoic Acid (CAS No: 618110-19-3)

3-4-(Benzyloxy)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid, a compound with the CAS registry number 618110-19-3, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzyloxyphenyl group, a tert-butoxycarbonyl amino group, and a propanoic acid moiety. These structural features make it a valuable intermediate in the synthesis of various bioactive compounds, particularly in the development of peptide-based drugs and other therapeutic agents.

The benzyloxyphenyl group in this compound plays a crucial role in modulating the physical and chemical properties of the molecule. This group enhances the compound's stability and solubility, making it easier to handle during synthetic processes. Additionally, the tert-butoxycarbonyl amino group serves as a protective group for the amino functionality, which is essential during multi-step synthesis to prevent unwanted side reactions. The presence of this protective group also facilitates controlled deprotection steps, enabling precise control over the reactivity of the amino group during subsequent reactions.

Recent studies have highlighted the potential of 3-4-(Benzyloxy)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid in drug discovery efforts. Researchers have explored its use as a building block for constructing peptide libraries, which are critical for identifying novel bioactive compounds with therapeutic potential. The compound's ability to participate in peptide bond formation under mild conditions has made it an attractive candidate for solid-phase synthesis techniques, such as those employed in combinatorial chemistry.

Moreover, the propanoic acid moiety in this compound provides a versatile platform for further functionalization. This moiety can be readily converted into other carboxylic acid derivatives, such as esters or amides, depending on the desired application. Such versatility makes this compound highly adaptable to various synthetic strategies, enabling its use in a wide range of chemical transformations.

In terms of its applications, 3-4-(Benzyloxy)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid has been utilized in the synthesis of peptide-based drugs targeting various diseases, including cancer and infectious diseases. Its role as an intermediate in these syntheses underscores its importance in modern drug development pipelines.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity, ensuring that it meets the stringent quality requirements of pharmaceutical applications.

In conclusion, 3-4-(Benzyloxy)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS No: 618110-19-3) is a versatile and valuable compound with significant implications in organic synthesis and drug discovery. Its unique structural features and adaptability make it an indispensable tool for researchers working at the forefront of chemical innovation.